Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide

• CAS No.: 41814-82-8
• Molecular Formula: C9H8N4OS
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 3aH-[1,2,4]triazolo[3,4-b][1,3]benzothiazole-3-carboxamide
• InChI: InChI=1S/C9H8N4OS/c10-8(14)13-9-12(5-11-13)6-3-1-2-4-7(6)15-9/h1-5,9H,(H2,10,14)
• InChI Key: HYQYGRLJAMAJJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N3C=NN(C3S2)C(=O)N

Description

Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide is a heterocyclic compound that contains both nitrogen and sulfur atoms within its structure This compound is part of a broader class of fused heterocycles known for their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide typically involves the functionalization of disulfide intermediates. One common method includes the oxidation of a mercaptophenyl moiety to its corresponding disulfide, followed by C-H bond functionalization to enable intramolecular ring closure . This method is known for its high functional group tolerance, short reaction times, and good to excellent yields.

Another efficient procedure involves a tandem intermolecular C-N bond and intramolecular C-S bond formation sequence from o-bromo-arylisothiocyanates and aroylhydrazides. This method uses 1 mol% CuCl2·2H2O as a catalyst in water, providing excellent overall yields .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented in the literature. the synthetic routes mentioned above can be scaled up for industrial applications, given their efficiency and high yields.

Chemical Reactions Analysis

Types of Reactions

Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form disulfide intermediates.

Reduction: Reduction reactions can be used to modify the functional groups attached to the heterocyclic core.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen and sulfur atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and iodine.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions typically yield disulfide derivatives, while substitution reactions can introduce various functional groups into the heterocyclic core.

Scientific Research Applications

Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound exhibits potential as an antifungal and antibacterial agent. Its unique structure allows it to interact with various biological targets, making it a candidate for drug development.

Materials Science: The compound’s heterocyclic structure can be used in the design of novel materials with specific electronic and optical properties.

Biological Research: The compound’s ability to interact with biological macromolecules makes it useful in studying enzyme inhibition and protein-ligand interactions.

Mechanism of Action

The mechanism of action of Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide involves its interaction with specific molecular targets. The compound can inhibit the activity of certain enzymes by binding to their active sites. This interaction disrupts the normal function of the enzyme, leading to various biological effects. The exact molecular pathways involved depend on the specific biological target and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Benzo[d]imidazo[2,1-b]thiazole: Known for its antitumor properties.

Benzothiazole: Acts as an antibiotic.

Tricyclazole: A commercially available fungicide used to treat rice blast.

Uniqueness

Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide is unique due to its specific arrangement of benzene, thiazole, and triazole rings